Cas no 16757-82-7 (Benzo[a]pyrene,2-methyl- (6CI,8CI,9CI))

• Product Name: Benzo[a]pyrene,2-methyl- (6CI,8CI,9CI)
• CAS No: 16757-82-7
• MF: C₂₁H₁₄
• MW: 266.335865497589
• CID: 169789
• PubChem ID: 28037
• Update Time: 2025-04-19

Benzo[a]pyrene,2-methyl- (6CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyrene,2-methyl- (6CI,8CI,9CI)
• 2-methylbenzo[a]pyrene
• 2-Methylbenzo[pqr]tetraphene
• benzo[a]pyrene, 2-methyl-
• BRN 2528162
• S8PD4YG8H9
• 9-Methyl-3,4-benzpyrene
• 2-Methylbenzo(a)pyrene
• BENZO(a)PYRENE, 2-METHYL-
• DTXSID60168312
• 16757-82-7
• CCRIS 2436
• UNII-S8PD4YG8H9

• Inchi： 1S/C21H14/c1-13-10-15-6-7-17-12-14-4-2-3-5-18(14)19-9-8-16(11-13)20(15)21(17)19/h2-12H,1H3
• InChI Key： BBVAZDUFJMPLJK-UHFFFAOYSA-N
• SMILES： C12C3C=CC4=CC(C)=CC(=CC=C1C1C=CC=CC=1C=3)C=24

Computed Properties

• Exact Mass: 266.10962
• Monoisotopic Mass: 266.10955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.1340 (estimate)
• Melting Point: 138.5°C
• Boiling Point: 509.54°C (rough estimate)
• Flash Point: 236.7°C
• Refractive Index: 1.8530 (estimate)
• PSA: 0